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Compound of Interest

Compound Name: Biuret-15N3

Cat. No.: B12057607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Biuret-15N3, a stable isotope-

labeled compound with potential applications in metabolic research. Due to a lack of specific

published research utilizing Biuret-15N3, this document focuses on its commercial availability,

physicochemical properties, and potential applications extrapolated from the known

metabolism of biuret and the general use of 15N-labeled compounds in tracer studies.

Commercial Availability and Product Specifications
Biuret-15N3 is available from specialized chemical suppliers. The following table summarizes

the available quantitative data for Biuret-15N3.

Supplier
Product
Name

Isotopic
Purity

Chemical
Purity

Molecular
Formula

Molecular
Weight

MedchemExp

ress
Biuret-15N3 Not specified Not specified C₂H₅¹⁵N₃O₂ 106.06

Sigma-

Aldrich
Biuret-15N3

≥98 atom %

15N[1]
≥98% (CP)[1]

H₂¹⁵N(CO)¹⁵N

H(CO)¹⁵NH₂[

1]

106.06[1]

Potential Applications in Metabolic Research

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12057607?utm_src=pdf-interest
https://www.benchchem.com/product/b12057607?utm_src=pdf-body
https://www.benchchem.com/product/b12057607?utm_src=pdf-body
https://www.benchchem.com/product/b12057607?utm_src=pdf-body
https://www.benchchem.com/product/b12057607?utm_src=pdf-body
https://www.researchgate.net/publication/325653645_The_role_of_15N-depleted_fertilizers_as_tracers_in_N_cycling_studies_in_agroecosystems
https://www.researchgate.net/publication/325653645_The_role_of_15N-depleted_fertilizers_as_tracers_in_N_cycling_studies_in_agroecosystems
https://www.researchgate.net/publication/325653645_The_role_of_15N-depleted_fertilizers_as_tracers_in_N_cycling_studies_in_agroecosystems
https://www.researchgate.net/publication/325653645_The_role_of_15N-depleted_fertilizers_as_tracers_in_N_cycling_studies_in_agroecosystems
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12057607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stable isotope-labeled compounds are invaluable tools for tracing the metabolic fate of

molecules in biological systems.[2] While specific applications of Biuret-15N3 are not

documented in the available literature, its use as a non-protein nitrogen (NPN) source in

ruminant nutrition provides insights into its potential metabolic pathways. In these systems,

biuret is hydrolyzed in the rumen to ammonia and urea, which is then further broken down into

ammonia. This ammonia can then be utilized by rumen microbes for the synthesis of amino

acids and proteins.

For researchers in drug development, Biuret-15N3 could potentially be used as a tracer to

study:

Nitrogen metabolism: To track the incorporation of nitrogen from a non-amino acid source

into various metabolic pathways.

Microbiome research: To investigate the nitrogen utilization and metabolic capabilities of gut

microbiota.

Toxicity studies: To understand the metabolic fate and potential bioaccumulation of biuret-

related compounds.

Hypothetical Metabolic Pathway of Biuret-15N3
Based on its metabolism in ruminants, a hypothetical pathway for the initial breakdown of

Biuret-15N3 in a biological system containing appropriate enzymes (e.g., biuretase and

urease) is proposed. The 15N label would be incorporated into ammonia, which is a central

molecule in nitrogen metabolism, and subsequently into amino acids and other nitrogen-

containing biomolecules.
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Click to download full resolution via product page

Caption: Hypothetical metabolic pathway of Biuret-15N3.

Experimental Considerations and Methodologies
While no specific experimental protocols for Biuret-15N3 are available, researchers can adapt

standard methodologies for 15N tracer studies. A general workflow for a tracer experiment

using Biuret-15N3 is outlined below.

General Experimental Workflow for a Biuret-15N3 Tracer
Study

Experimental Design: Define the biological system (e.g., cell culture, animal model), the

dosage of Biuret-15N3, and the time points for sample collection.

Administration of Biuret-15N3: Introduce the labeled compound into the system.

Sample Collection: Collect relevant biological samples (e.g., cells, tissues, biofluids) at the

predetermined time points.

Metabolite Extraction: Extract metabolites from the collected samples.

Sample Analysis: Analyze the extracts using mass spectrometry (MS) to detect and quantify

the incorporation of 15N into various metabolites.

Data Analysis: Determine the isotopic enrichment in different molecules to elucidate the

metabolic pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12057607#commercial-suppliers-of-biuret-15n3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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